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Compound of Interest

Compound Name: Formic acid (ammonium salt)

Cat. No.: B7798033 Get Quote

Essential Safety and Handling Guide for Formic
Acid (Ammonium Salt)
This guide provides immediate and essential safety and logistical information for the handling

of formic acid, ammonium salt (also known as ammonium formate). It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

operations and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
Ammonium formate is a crystalline solid that can cause skin, eye, and respiratory tract irritation.

[1][2] It is also hygroscopic, meaning it absorbs moisture from the air.[2] Adherence to proper

PPE protocols is mandatory to minimize exposure risks.

Minimum PPE Requirements:

Eye Protection: Chemical safety goggles or safety glasses with side shields are required.[3]

A face shield should be worn in addition to goggles when there is a splash hazard.[3]

Hand Protection: Chemically resistant gloves, such as nitrile gloves, are the minimum

requirement for incidental contact.[3] For prolonged contact or immersion, the appropriate

glove material should be selected based on chemical compatibility.[4]
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Body Protection: A laboratory coat is mandatory.[3][5] An apron resistant to chemicals should

be considered when handling large quantities.[5]

Footwear: Closed-toe shoes must be worn at all times in the laboratory.[4][6]

Respiratory Protection: If dust formation is likely and engineering controls like a fume hood

are not sufficient, a NIOSH/MSHA approved respirator with a dust filter should be worn.[5]

Quantitative Data Summary:

Property Value

pH 6.0-7.0 (5% aqueous solution)

Melting Point/Range 115 - 120 °C / 239 - 248 °F

Solubility Soluble in water

Molecular Weight 63.06 g/mol

The data presented is a compilation from multiple sources and may vary slightly between

suppliers.

Experimental Workflow: Handling and Preparation
of Solutions
This section provides a step-by-step guide for safely handling solid ammonium formate and

preparing an aqueous solution in a laboratory setting.
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Preparation

Handling Solid

Cleanup and Storage

1. Prepare Work Area
- Ensure fume hood is certified and operational.

- Gather all necessary equipment.

2. Don Personal Protective Equipment
- Lab coat, gloves, and safety goggles are mandatory.

3. Weigh Ammonium Formate
- Perform within a fume hood to minimize inhalation risk.

- Use a tared, sealed container if possible.

4. Dissolve in Solvent
- Slowly add the solid to the solvent to avoid splashing.

- Stir gently to dissolve.

5. Clean Work Area
- Decontaminate all surfaces and equipment used.

- Dispose of any contaminated disposables as chemical waste.

6. Store Solution
- Label the container clearly with the contents and concentration.

- Store in a cool, dry, well-ventilated area away from incompatible materials.
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Protocol for Weighing and Dissolving Solid Ammonium Formate:

Preparation:

Ensure a chemical fume hood is available and functioning correctly.

Gather all necessary equipment: ammonium formate container, spatula, weigh boat or

paper, beaker or flask for the solution, and the chosen solvent (e.g., deionized water).

Set up a stir plate if needed.

Donning PPE:

Put on a lab coat, nitrile gloves, and chemical safety goggles.

Weighing:

Perform all manipulations of the solid ammonium formate inside the fume hood to

minimize the risk of inhaling dust.[1]

Carefully open the container.

Use a clean spatula to transfer the desired amount of ammonium formate to a weigh boat

or directly into a tared beaker.

Avoid creating dust.[7] If dust is generated, ensure the fume hood sash is at the

appropriate height.

Securely close the stock container of ammonium formate.

Dissolution:

Place the beaker with the weighed solid on a stir plate inside the fume hood.

Slowly add the solvent to the beaker, avoiding splashes.

Begin stirring gently to aid dissolution.

Once dissolved, turn off the stirrer.
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Cleanup:

Clean the spatula and any other reusable equipment that came into contact with the

chemical.

Dispose of the weigh boat and any other contaminated disposable items in the appropriate

solid chemical waste container.

Wipe down the work surface inside the fume hood.

Storage:

Tightly seal the container with the prepared solution.

Label the container with the chemical name, concentration, date, and your initials.

Store the solution in a cool, dry, and well-ventilated area, away from strong oxidizing

agents, acids, and bases.[8]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures:
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Exposure Route Action

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[2]

Skin Contact

Immediately remove contaminated clothing.

Flush the skin with plenty of water for at least 15

minutes.[2] Seek medical attention if irritation

develops or persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[2] Remove contact lenses

if present and easy to do. Seek medical

attention.[1]

Ingestion

Do not induce vomiting. If the person is

conscious, give 2-4 cupfuls of water or milk.[2]

Never give anything by mouth to an

unconscious person.[2] Seek immediate medical

attention.

Spill Response:

For a minor spill of solid ammonium formate:

Evacuate the immediate area and alert others.[2]

Wear appropriate PPE, including respiratory protection if dust is present.[2]

Avoid generating dust.[7]

Carefully sweep or vacuum the spilled material and place it into a suitable, labeled container

for disposal.[8]

Clean the spill area with soap and water.[9]
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For a large spill, or if you are unsure how to proceed, evacuate the area and contact your

institution's emergency response team.

Disposal Plan
All waste containing ammonium formate must be disposed of as hazardous chemical waste.

Waste Disposal Workflow:

Waste Collection

Labeling and Storage

Final Disposal

1. Collect Solid Waste
- Contaminated gloves, weigh boats, paper towels, etc.

- Place in a designated, sealed bag or container.

3. Label Waste Container
- Clearly label with 'Hazardous Waste', full chemical name, and approximate concentration.

2. Collect Aqueous Waste
- Unused or spent solutions.

- Place in a compatible, sealed, and labeled waste container.

4. Store Waste Securely
- Store in a designated satellite accumulation area.

- Keep away from incompatible materials.

5. Request Waste Pickup
- Follow institutional procedures to have the waste collected by the Environmental Health and Safety department.

Click to download full resolution via product page

Waste Disposal Workflow for Ammonium Formate

Step-by-Step Disposal Protocol:
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Solid Waste:

Collect all contaminated solid waste, such as gloves, weigh papers, and paper towels, in a

designated plastic bag or container.

Seal the bag or container when not in use.

Aqueous Waste:

Collect all unused or waste aqueous solutions containing ammonium formate in a clearly

labeled, leak-proof container.

Do not mix with incompatible waste streams.

Labeling:

Label all waste containers with "Hazardous Waste" and the full chemical name:

"Ammonium Formate".

Indicate the approximate concentration if it is a solution.

Storage:

Store the sealed waste containers in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is away from drains and incompatible materials.

Pickup and Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department.[8] Follow their specific procedures for waste pickup

requests.

Do not dispose of ammonium formate down the drain or in the regular trash.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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